Cas no 69114-85-8 (1,4-Benzodioxin-5-carboxylicacid, 2,3-dihydro-8-(phenylmethoxy)-)

1,4-Benzodioxin-5-carboxylicacid, 2,3-dihydro-8-(phenylmethoxy)- structure
69114-85-8 structure
Product Name:1,4-Benzodioxin-5-carboxylicacid, 2,3-dihydro-8-(phenylmethoxy)-
CAS No:69114-85-8
MF:C16H14O5
MW:286.279365062714
CID:518566
PubChem ID:13020411
Update Time:2025-04-19

1,4-Benzodioxin-5-carboxylicacid, 2,3-dihydro-8-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Benzodioxin-5-carboxylicacid, 2,3-dihydro-8-(phenylmethoxy)-
    • 5-phenylmethoxy-2,3-dihydro-1,4-benzodioxine-8-carboxylic acid
    • 8-benzyloxy-2,3-dihydro-1,4-benzodioxin-5-carboxylic acid
    • 8-(benzyloxy)-2,3-dihydro-1,4-benzodioxine-5-carboxylic acid
    • EINECS 273-875-1
    • 1,4-Benzodioxin-5-carboxylic acid, 2,3-dihydro-8-(phenylmethoxy)-
    • 69114-85-8
    • 2,3-Dihydro-8-(phenylmethoxy)-1,4-benzodioxin-5-carboxylic acid
    • SCHEMBL11364584
    • DTXSID80219178
    • ATS7VD357P
    • NS00036804
    • Inchi: 1S/C16H14O5/c17-16(18)12-6-7-13(15-14(12)19-8-9-20-15)21-10-11-4-2-1-3-5-11/h1-7H,8-10H2,(H,17,18)
    • InChI Key: NYUOYBBDYFPVSL-UHFFFAOYSA-N
    • SMILES: O1CCOC2C(C(=O)O)=CC=C(C1=2)OCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 286.08412
  • Monoisotopic Mass: 286.084124
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 353
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 65
  • XLogP3: 2.6

Experimental Properties

  • Density: 1.327
  • Boiling Point: 453.3°C at 760 mmHg
  • Flash Point: 169.6°C
  • Refractive Index: 1.613
  • PSA: 64.99
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